Cas no 59411-78-8 (1,3-Benzenedicarbothioamide, N,N'-diphenyl-)

1,3-Benzenedicarbothioamide, N,N'-diphenyl- structure
59411-78-8 structure
Product Name:1,3-Benzenedicarbothioamide, N,N'-diphenyl-
CAS No:59411-78-8
MF:C20H16N2S2
MW:348.484441757202
CID:338740
PubChem ID:12271167
Update Time:2025-04-19

1,3-Benzenedicarbothioamide, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbothioamide, N,N'-diphenyl-
    • 1-N,3-N-diphenylbenzene-1,3-dicarbothioamide
    • DTXSID30483423
    • 59411-78-8
    • Inchi: 1S/C20H16N2S2/c23-19(21-17-10-3-1-4-11-17)15-8-7-9-16(14-15)20(24)22-18-12-5-2-6-13-18/h1-14H,(H,21,23)(H,22,24)
    • InChI Key: YIXFWLYEXQXCGV-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=C(C(NC2C=CC=CC=2)=S)C=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 348.07568
  • Monoisotopic Mass: 348.07549087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 24.06
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